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Abstract

In the development of benzamide-based therapeutics (e.g., Ethenzamide derivatives), the
identification of N-alkoxy impurities and metabolites is critical for establishing safety and
efficacy profiles. This guide details the structural elucidation of 2-ethoxy-N-
methoxybenzamide (C10H13NOs), a secondary hydroxamic acid ether. By integrating High-
Resolution Mass Spectrometry (HRMS), Nuclear Magnetic Resonance (NMR), and Infrared
(IR) spectroscopy, we establish a definitive characterization workflow. This document serves as
a reference standard for distinguishing N-methoxy amides from their primary amide and
Weinreb amide counterparts.

Introduction & Chemical Context

The benzamide pharmacophore is ubiquitous in non-steroidal anti-inflammatory drugs
(NSAIDs) and analgesic agents. 2-Ethoxybenzamide (Ethenzamide) is a well-documented
analgesic.[1] However, its N-alkoxylated derivatives, such as 2-ethoxy-N-methoxybenzamide,
often arise as synthetic byproducts (during hydroxamic acid O-alkylation) or oxidative
metabolites.
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Differentiating 2-ethoxy-N-methoxybenzamide from its isomers (e.g., O-
ethylsalicylhydroxamic acid methyl ester or N-methyl-2-ethoxybenzamide) requires precise
spectroscopic evidence. The presence of the N-methoxy group introduces unique electronic
shielding effects and fragmentation pathways that distinguish it from standard amides.

Target Molecule Profile[2][3][4][5][6]

o |[UPAC Name: 2-ethoxy-N-methoxybenzamide

Molecular Formula: C10H13NOs3

Molecular Weight: 195.22 g/mol

Core Scaffold: 1,2-disubstituted benzene (Salicylamide derivative)

Key Functionality: Secondary Hydroxamic Acid Ether (-CONHOCH:S3)

Analytical Strategy & Workflow

To ensure structural integrity, a "Triangulation Method" is employed. No single technique is
sufficient; the structure is confirmed only when MS, IR, and NMR data converge.

Figure 1: Elucidation Logic Flow

HRMS (ESI+)
Formula Confirmation
C10H13NO3

Validation

Unknown Isolate
(Purity >98%)

FT-IR
Amide /Il & N-O Bands

1D & 2D NMR
Connectivity & Regiochemistry

Confirmed Structure
2-ethoxy-N-methoxybenzamide

Click to download full resolution via product page

Caption: Step-wise analytical triangulation ensuring rigorous structural confirmation.

Mass Spectrometry (HRMS) Analysis

Objective: Confirm elemental composition and analyze fragmentation to verify the labile N-
methoxy bond.

Protocol
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« lonization: Electrospray lonization (ESI) in Positive Mode.
» Solvent: Methanol + 0.1% Formic Acid.

e Analyzer: Q-TOF or Orbitrap.

Data Interpretation

The protonated molecular ion

is expected at m/z 196.097 (Calc. for C10H1aNOs™).

Key Fragmentation Pathways (MS/MS)

Unlike simple amides, N-alkoxy amides exhibit a characteristic loss of the alkoxy radical or the
alkoxyamine fragment.

o Loss of Methoxy Radical (*OCHs): Generates a radical cation or leads to subsequent
elimination.

e Loss of Ethanol (EtOH) / Ethoxy (*OEt): Characteristic of the 2-ethoxy ether side chain.

» McLafferty-type Rearrangement: Not prominent here due to the amide nature, but alpha-
cleavage is common.

Figure 2: Proposed Fragmentation Pathway
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Caption: MS/MS fragmentation tree highlighting the diagnostic loss of the N-methoxy amine
moiety.

Infrared Spectroscopy (FT-IR)

Objective: Distinguish the N-methoxy amide from a standard primary amide or ester.
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Functional Group Frequency (cm™?) Diagnostic Note

Broad, medium intensity.
N-H Stretch 3150 — 3250 Confirms secondary amide (vs.
Weinreb N-Me).

Lower frequency than esters

C=0 Stretch (Amide I) 1645 — 1665
(~1735) due to resonance.
] Characteristic of secondary
Amide Il (N-H Bend) 1530 - 1550 _
amides.
Weak/Medium band, specific
N-O Stretch 900 — 1050 _ _
to hydroxamic acid ethers.
Aryl alkyl ether stretch (2-
C-O-C (Ether) 1230 - 1250

ethoxy group).

Nuclear Magnetic Resonance (NMR)

Objective: The definitive proof of structure. The N-methoxy group provides a distinct singlet that
integrates to 3 protons, while the N-H proton confirms the secondary amide nature.

'H NMR Data (400 MHz, DMSO-ds)

Reference: TMS at 0.00 ppm.
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Position o (ppm) Multiplicity Integral Assignment
Amide N-H
NH 11.20 brs 1H
(Exchangeable)
Aromatic (Ortho
6 7.75 dd, J=7.8,1.8Hz 1H
to C=0)
Aromatic (Para
4 7.45 td, J=7.8,1.8Hz 1H
to OEt)
Aromatic (Ortho
3 7.10 d, J=8.2 Hz 1H
to OEt)
Aromatic (Meta
5 7.00 t,J=7.5Hz 1H
to C=0)
Ethoxy
OCH: 4.15 g, J=7.0Hz 2H
Methylene
N-Methoxy
N-OCHs 3.75 s 3H Methyl
(Diagnostic)
CHs 1.35 t,J=7.0 Hz 3H Ethoxy Methyl

Key Diagnostic:

e The N-OCHs singlet at ~3.75 ppm is the "smoking gun.” It is distinct from the aromatic

methoxy (usually ~3.85 ppm) and ester methoxy (~3.6-3.7 ppm) but is confirmed by its

correlation to the carbonyl in HMBC.

e The N-H signal at >11 ppm confirms the proton is on the nitrogen, ruling out O-imino ethers.

3C NMR Data (100 MHz, DMSO-de)
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Carbon Type o (ppm) Assighment

C=0 163.5 Hydroxamic Carbonyl
C-2 156.8 Aromatic C-O (Ipso)
C-1 122.5 Aromatic C-C=0 (Ipso)
C-4 132.1 Aromatic CH

C-6 130.5 Aromatic CH

C-3 113.2 Aromatic CH

C-5 120.4 Aromatic CH

OCH: 64.2 Ethoxy Methylene
N-OCHs 63.5 N-Methoxy Methyl
CHs 14.6 Ethoxy Methyl

Synthesis & Reference Standards

To validate the elucidation, the compound can be synthesized via a standard coupling protocol.
Synthetic Route:

 Starting Material: 2-Ethoxybenzoic acid (or 2-ethoxybenzoyl chloride).

o Reagent:O-Methylhydroxylamine hydrochloride (NH20OMe-HCI).

e Coupling Agent: EDC-HCI / HOBt or PyBOP (if using acid).

o Base: Diisopropylethylamine (DIPEA).

e Conditions: DMF, Room Temp, 12h.

This route guarantees the formation of the N-methoxy amide bond, serving as a chemical
reference standard for the analytical data above.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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